![molecular formula C20H18N2O B2946222 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile CAS No. 1209782-63-7](/img/structure/B2946222.png)
3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile
Description
“3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile” is a chemical compound with the molecular formula C20H18N2O and a molecular weight of 302.37 . It is also known as Benzonitrile, 3-[[[(6-methoxy-2-naphthalenyl)methyl]amino]methyl]- .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H18N2O/c1-23-20-8-7-18-10-17(5-6-19(18)11-20)14-22-13-16-4-2-3-15(9-16)12-21/h2-11,22H,13-14H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
This compound could be used in the synthesis of potential therapeutic agents. Its structure suggests that it could interact with various biological targets, potentially leading to the development of new medications. The methoxynaphthalene moiety, in particular, is reminiscent of structures found in natural products, which are often explored for their medicinal properties .
Biotechnology: Biomarker Development
In biotechnology, this compound might be useful in the development of biomarkers. Its unique chemical structure could be tailored to bind to specific proteins or DNA sequences, which can be used to track biological processes or the progression of diseases .
Material Science: Organic Semiconductor Research
The naphthalene component of this compound suggests it could have applications in organic semiconductor research. Compounds with aromatic systems are often good conductors of electricity when doped appropriately, and this compound could be a candidate for creating new types of organic semiconductors .
Environmental Science: Pollutant Detection
Due to its potential reactivity with various environmental pollutants, this compound could be used in the detection and measurement of harmful substances in the environment. It could be part of a sensor system that changes color or fluorescence in the presence of specific pollutants .
Analytical Chemistry: Chromatography Standards
In analytical chemistry, this compound could serve as a standard or reference material in chromatography setups. Its distinct chemical signature would make it useful for calibrating equipment or for use as a control in experiments to ensure accuracy in the measurement of other compounds .
Pharmacology: Drug Metabolism Studies
The compound’s structure indicates that it could be metabolized in various ways within the body, making it a candidate for studying drug metabolism pathways. Understanding how this compound is broken down can provide insights into the metabolism of similar compounds used in pharmaceuticals .
Agriculture: Pesticide Formulation
In agriculture, there is potential for this compound to be used in the formulation of pesticides. Its structure could be modified to target specific agricultural pests, providing a new tool for crop protection .
properties
IUPAC Name |
3-[[(6-methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c1-23-20-8-7-18-10-17(5-6-19(18)11-20)14-22-13-16-4-2-3-15(9-16)12-21/h2-11,22H,13-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIDMULAYZSEHMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C=C2)CNCC3=CC(=CC=C3)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile | |
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